Cas no 2137614-82-3 (1-{4,8-diazaspiro2.6nonan-4-yl}-2-methylpentan-1-one)

• Product Name: 1-{4,8-diazaspiro2.6nonan-4-yl}-2-methylpentan-1-one
• CAS No: 2137614-82-3
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 6546919
• PubChem ID: 165952737
• Update Time: 2025-07-16

1-{4,8-diazaspiro2.6nonan-4-yl}-2-methylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4,8-diazaspiro2.6nonan-4-yl}-2-methylpentan-1-one
• 1-{4,8-diazaspiro[2.6]nonan-4-yl}-2-methylpentan-1-one
• 2137614-82-3
• EN300-1067739

• Inchi： 1S/C13H24N2O/c1-3-5-11(2)12(16)15-9-4-8-14-10-13(15)6-7-13/h11,14H,3-10H2,1-2H3
• InChI Key： CICSCGFPTDRFJM-UHFFFAOYSA-N
• SMILES： O=C(C(C)CCC)N1CCCNCC21CC2

Computed Properties

• Exact Mass: 224.188863393g/mol
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-{4,8-diazaspiro2.6nonan-4-yl}-2-methylpentan-1-one

Comprehensive Overview of 1-{4,8-diazaspiro[2.6]nonan-4-yl}-2-methylpentan-1-one (CAS No. 2137614-82-3)

The compound 1-{4,8-diazaspiro[2.6]nonan-4-yl}-2-methylpentan-1-one (CAS No. 2137614-82-3) is a specialized organic molecule with a unique spirocyclic structure, combining a diazaspiro framework with a ketone functional group. This structure makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds. The spirocyclic motif is known for its conformational rigidity, which can enhance binding affinity and metabolic stability, making it a valuable scaffold in drug discovery.

In recent years, the demand for spirocyclic compounds has surged due to their applications in targeting GPCRs (G-protein-coupled receptors) and enzymes. Researchers are particularly intrigued by the potential of 1-{4,8-diazaspiro[2.6]nonan-4-yl}-2-methylpentan-1-one in modulating neurological pathways, given its structural similarity to other diazaspiro derivatives used in CNS (central nervous system) drug development. This aligns with the growing focus on neurodegenerative diseases like Alzheimer's and Parkinson's, which are frequently searched topics in scientific and medical communities.

The synthesis of CAS No. 2137614-82-3 involves multi-step organic reactions, including cyclization and acylation, to achieve the desired spiro[2.6]nonane core. Its 2-methylpentan-1-one side chain introduces lipophilicity, which can influence pharmacokinetic properties such as absorption and distribution. These characteristics are critical for optimizing drug candidates, a topic often explored in medicinal chemistry forums and AI-driven drug design platforms.

From an industrial perspective, 1-{4,8-diazaspiro[2.6]nonan-4-yl}-2-methylpentan-1-one is also being investigated for its role in crop protection. The diazaspiro moiety may offer pesticidal or herbicidal activity, addressing the agricultural sector's need for sustainable solutions. This ties into broader discussions about green chemistry and eco-friendly agrochemicals, which are trending in both academic and commercial searches.

Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing CAS No. 2137614-82-3, ensuring purity and consistency in research applications. The compound's stability under various conditions (e.g., pH, temperature) is another area of interest, particularly for formulators seeking to integrate it into scalable production processes. These practical considerations are frequently queried in chemical databases and AI-powered research tools.

In summary, 1-{4,8-diazaspiro[2.6]nonan-4-yl}-2-methylpentan-1-one represents a versatile building block with significant potential across multiple disciplines. Its structural complexity and functional adaptability make it a compelling candidate for further exploration, whether in drug discovery, agrochemical innovation, or material science. As scientific inquiries increasingly leverage AI and machine learning, compounds like this are likely to gain even more attention for their role in addressing global health and environmental challenges.